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Compound of Interest

Compound Name: Catechol violet

Cat. No.: B085856

Catechol Violet: A Technical Guide for
Researchers and Drug Development
Professionals

An In-depth Examination of Pyrocatechol Violet and Pyrocatecholsulfonphthalein

This technical guide provides a comprehensive overview of Catechol violet, a versatile
sulfonephthalein dye also known by its synonyms Pyrocatechol Violet and
Pyrocatecholsulfonphthalein. This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
analytical applications, and relevant biological activities.

Core Chemical and Physical Properties

Catechol violet (C19H1407S) is a dark red-brown or greenish-yellow crystalline powder soluble
in water and ethanol.[1][2] It is widely recognized for its utility as both a complexometric and pH
indicator.[1][2]

Below is a summary of its key physicochemical properties:
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Property Value Reference(s)
Molecular Formula C19H1407S [3]
Molecular Weight 386.38 g/mol [3]
CAS Number 115-41-3 [3]

Dark red-brown/metallic or
Appearance , (2]
crystalline powder

Soluble in water, ethylene

Solubility glycol, monomethyl ether, and [2]
ethanol.

Melting Point 185 °C (decomposes) [2]

pKa 7.21 (predicted) [11[2]

Applications in Analytical Chemistry

Catechol violet's ability to form colored complexes with metal ions and its distinct color
changes with pH make it a valuable reagent in various analytical techniques.

Complexometric Titrations

Catechol violet is a widely used indicator for the complexometric titration of various metal ions,
particularly copper(ll) and tin(IV).[4] The dye chelates with metal ions to form a bluish-violet
complex.[4] During titration with a chelating agent like EDTA, the metal-Catechol violet
complex is disrupted at the endpoint, leading to a distinct color change.

Spectrophotometric Analysis

The formation of colored complexes with metal ions allows for their quantitative determination
using spectrophotometry. A notable application is the determination of aluminum in water and
soil samples.[5][6] The aluminum-Catechol violet complex exhibits a blue color with a
maximum absorbance at approximately 585 nm.[5]
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L Wavelength
Application Analyte pH Reference(s)
(Amax)
Spectrophotomet )
] o Aluminum 585 nm 6.0-6.1 [51[7]
ric Determination
Cupric lon
) Copper(ll) 632 nm N/A [8]
Chelating Assay

pH Indicator

Catechol violet also functions as a pH indicator, with a transition range from approximately pH
6.0 to 9.0. It exhibits a yellow color in acidic solutions, transitioning to violet and then purplish-

red in alkaline conditions.

pH Range Color Reference(s)
<6.0 Yellow [1]

6.0-9.0 Transition to Violet

>9.0 Purplish-Red

Experimental Protocols
Preparation of Catechol Violet Indicator Solution (0.1%
wiv)

This protocol describes the preparation of a standard indicator solution for use in
complexometric titrations.

Materials:
o Catechol violet powder
 Distilled water

e 100 mL volumetric flask
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e Analytical balance

Procedure:

Accurately weigh 0.1 g of Catechol violet powder.[1]

Transfer the powder to a 100 mL volumetric flask.[1]

Add approximately 50 mL of distilled water to the flask.[1]

Swirl the flask to dissolve the powder completely.[1]

Once dissolved, dilute the solution to the 100 mL mark with distilled water.[1]

Stopper the flask and invert it several times to ensure homogeneity.

Spectrophotometric Determination of Aluminum in
Water

This method is adapted from established procedures for the analysis of acid-soluble aluminum
in water samples.[5]

Materials:

e Sample containing an unknown concentration of aluminum
o Catechol violet solution (as prepared above)

» Buffer solution (pH 6.0-6.1)

e Hydroxylammonium chloride solution

e 1,10-Phenanthroline solution

e Standard aluminum solution (for calibration curve)

e Spectrophotometer

Procedure:
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e To a suitable aliquot of the water sample, add hydroxylammonium chloride and 1,10-
phenanthroline to mask iron interference.[5]

e Add the buffer solution to adjust the pH to 6.0-6.1.[7]

e Add a precise volume of the Catechol violet indicator solution. A blue-colored complex will
form in the presence of aluminum.[5]

» Allow the color to develop for a consistent period.
o Measure the absorbance of the solution at 585 nm using a spectrophotometer.[5]
o Prepare a calibration curve using standard aluminum solutions and the same procedure.

o Determine the concentration of aluminum in the sample by comparing its absorbance to the
calibration curve.

Synthesis of Catechol Violet

The following workflow outlines the synthesis of Catechol violet as described in the patent
literature. This process involves the reaction of catechol with o-sulfobenzoic acid anhydride.

Reflux at 95-105°C
for 5 hours.

Add Glacial Acetic Acid Cool the ST Allow to stand Filter the precipitate
(until solution tumns yellow) | * \ reaction mixture for 30 minutes

Click to download full resolution via product page
Synthesis of Catechol Violet

Biological Activity and Signaling Pathways

While Catechol violet itself has limited documented direct interactions with specific signaling
pathways, its core component, catechol, has been studied for its biological effects. It is crucial
to distinguish between the activities of these two related but distinct molecules.

Inhibition of Globin Synthesis
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Catechol violet has been reported to inhibit the synthesis of globin in reticulocyte lysates.
However, the precise molecular mechanism and the signaling pathways involved in this
inhibition have not been fully elucidated.

Effects of Catechol on Erythroid Differentiation

Research on catechol has shown that it can enhance hemin-induced hemoglobin accumulation
in K562 cells, a human erythroleukemia cell line.[5] This effect is associated with an increase in
the mMRNA expression of a-globin, B-globin, and y-globin genes.[5] The proposed mechanism
involves a decrease in DNA methylation at specific CpG sites within these globin genes,
suggesting an epigenetic regulatory role for catechol in erythroid differentiation.[5]

It is important to reiterate that these findings pertain to catechol and not directly to Catechol
violet. Further research is needed to determine if Catechol violet exhibits similar activities.

The following diagram illustrates the proposed mechanism of action for catechol in enhancing
erythroid differentiation.

Decreased DNA Methylation
of Globin Genes

(a, B.y)

Increased mRNA Expression Hemin
of Globin Genes

Enhanced Hemoglobin
Accumulation

Enhanced Erythroid

Differentiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b085856?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

